3-(4-methoxyphenyl)-2-methyl-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one

• IUPAC Name: 3-(4-methoxyphenyl)-2-methyl-7-phenacyloxychromen-4-one
• InChI: InChI=1S/C25H20O5/c1-16-24(18-8-10-19(28-2)11-9-18)25(27)21-13-12-20(14-23(21)30-16)29-15-22(26)17-6-4-3-5-7-17/h3-14H,15H2,1-2H3
• InChI Key: BFSBHYVZCICYAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C25H20O5
• Molecular Weight: 400.4 g/mol

Description

The compound “3-(4-methoxyphenyl)-2-methyl-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one” is a complex organic molecule. It has a molecular formula of C25H20O5.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the reaction conditions. Given its structure, it might undergo reactions typical of esters, ethers, and aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Based on its molecular formula, it has an average mass of 400.423 Da and a monoisotopic mass of 400.131073 Da.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research demonstrates the synthesis of novel chromenone derivatives exhibiting significant antibacterial and antifungal activities. For example, a series of compounds were synthesized and showed considerable efficacy against various microbial strains. These findings suggest the potential of such compounds in developing new antimicrobial agents (Mandala et al., 2013; Behrami & Dobroshi, 2019).

Phototransformation Studies

Phototransformation of chromenones has been explored, revealing regioselective photocyclisation and dealkoxylation under UV light. These transformations lead to the production of complex structures with potential applications in photochemistry and organic synthesis (Khanna et al., 2015).

Synthesis of Complexes and Derivatives

Studies have also focused on the synthesis of chromenone-based ligands and their complexes with metal ions. These compounds have been characterized and show promise in catalysis and material science applications (Budzisz et al., 2004). Additionally, novel synthetic methods have been developed for chromenone derivatives, offering potential routes for the creation of new pharmaceuticals and chemicals (Velikorodov et al., 2014).

Antioxidant Properties

Certain chromenone derivatives have been evaluated for their antioxidant properties, comparing their effectiveness to standard antioxidants. This research is crucial for understanding the potential of these compounds in preventing oxidative stress-related diseases (Kancheva et al., 2010).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential biological activities. Given the wide range of activities exhibited by similar compounds, this compound could be a valuable target for future medicinal chemistry research.